Cas no 90208-40-5 (Heptanenitrile, 4-acetyl-6-methyl-5-oxo-)

• Product Name: Heptanenitrile, 4-acetyl-6-methyl-5-oxo-
• CAS No: 90208-40-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 791923
• PubChem ID: 71429724
• Update Time: 2025-04-19

Heptanenitrile, 4-acetyl-6-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 4-acetyl-6-methyl-5-oxo-
• 4-acetyl-6-methyl-5-oxoheptanenitrile
• DTXSID90848392
• 90208-40-5

• Inchi： 1S/C10H15NO2/c1-7(2)10(13)9(8(3)12)5-4-6-11/h7,9H,4-5H2,1-3H3
• InChI Key： JWIBQUJNXZSOLE-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C(C)=O)CCC#N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.9Ų